4-Methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide;dihydrochloride
Description
“4-Methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide;dihydrochloride” is a chemical compound with the CAS Number: 2260936-25-0 . It has a molecular weight of 298.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15N3OS.2ClH/c1-6-8(9(11)14)15-10(13-6)7-2-4-12-5-3-7;;/h7,12H,2-5H2,1H3,(H2,11,14);2*1H . This code provides a detailed description of the molecule’s structure.Scientific Research Applications
Molecular Interaction Studies
4-Methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide dihydrochloride is studied for its molecular interactions, particularly as an antagonist for the CB1 cannabinoid receptor. Using the AM1 molecular orbital method, conformational analysis of this compound (referred to as SR141716) reveals insights into its interaction with the CB1 receptor, contributing to the understanding of cannabinoid receptor ligands (Shim et al., 2002).
Structure-Activity Relationships
Research on pyrazole derivatives, including 4-methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide dihydrochloride, focuses on understanding the structure-activity relationships. These studies aim to characterize cannabinoid receptor binding sites and develop pharmacological probes, potentially useful in therapeutic contexts (Lan et al., 1999).
Synthesis and Biological Evaluation
Research involves the synthesis of novel compounds derived from 4-methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide dihydrochloride for various biological applications. These compounds are evaluated for their anti-inflammatory and analgesic properties, highlighting the compound's potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).
In Vivo Brain Binding Studies
Research includes exploring the binding of analogs of 4-methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide dihydrochloride in the mouse brain. These studies provide insights into the pharmacokinetics and potential therapeutic applications of these compounds (Gatley et al., 1996).
Antiproliferative Agents Development
The compound is also a basis for developing new antiproliferative agents. These agents are synthesized to target specific biological pathways, demonstrating the compound's versatility in drug development (Rehman et al., 2018).
Tubulin Inhibitor Chemotype
Another significant application is in the development of tubulin inhibitors. The synthesis and evaluation of related compounds explore their potential as antiproliferative agents, providing a new chemotype for cancer therapy research (Krasavin et al., 2014).
properties
IUPAC Name |
4-methyl-2-piperidin-4-yl-1,3-thiazole-5-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3OS.2ClH/c1-6-8(9(11)14)15-10(13-6)7-2-4-12-5-3-7;;/h7,12H,2-5H2,1H3,(H2,11,14);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCLHWJCUHMFRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2CCNCC2)C(=O)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-chlorophenyl)-2-{[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide](/img/structure/B2673822.png)
![2-{[4-ethyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid](/img/structure/B2673824.png)
![2-chloro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]propanamide](/img/structure/B2673826.png)
![5-chloro-2-methylsulfanyl-N-[2-[[4-(trifluoromethyl)benzoyl]amino]ethyl]pyrimidine-4-carboxamide](/img/structure/B2673828.png)
![N-[1-(4-ethyl-3-oxo-3,4-dihydroquinoxalin-2-yl)piperidin-4-yl]-N'-(3-fluoro-4-methylphenyl)urea](/img/structure/B2673831.png)
![tert-butyl N-[(1R)-2-iodo-1-phenylethyl]carbamate](/img/structure/B2673838.png)
